Cas no 592-13-2 (2,5-Dimethylhexane)

• Product Name: 2,5-Dimethylhexane
• CAS No: 592-13-2
• MF: C₈H₁₈
• MW: 114.228522777557
• MDL: MFCD00008951
• CID: 82621
• PubChem ID: 87567767
• Update Time: 2025-05-19

2,5-Dimethylhexane Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethylhexane
• Diisobutyl
• 2,5-Dimethyl-hexan
• 2,5-dimethyl-hexane
• 2,5-Dimethylhexane1000µg
• Biisobutyl
• Hexane,2,5-dimethyl
• Hexane,5-dimethyl
• i-Pr2C2H4i-Pr2
• NSC-74172
• UNII-PCS13D63P8
• NSC74172
• PCS13D63P8
• AS-81291
• EINECS 209-745-8
• Q2813798
• D1226
• D89815
• MFCD00008951
• 2,5-DIMETHYL HEXANE
• 2,5-Dimethylhexane, 99%
• NSC 74172
• FT-0624981
• 592-13-2
• Hexane,5-dimethyl-
• InChI=1/C8H18/c1-7(2)5-6-8(3)4/h7-8H,5-6H2,1-4H
• Hexane, 2,5-dimethyl-
• NS00034107
• AKOS015841746
• DTXSID4073201
• Hexane, 2,5dimethyl
• Hexane, 2,5-dimethyl-(8CI)(9CI)
• Hexane, 2,5-dimethyl-(8CI)
• DTXCID7042564
• DB-053340

• MDL： MFCD00008951
• Inchi： 1S/C8H18/c1-7(2)5-6-8(3)4/h7-8H,5-6H2,1-4H3
• InChI Key： UWNADWZGEHDQAB-UHFFFAOYSA-N
• SMILES： C(C(C)C)CC(C)C
• BRN： 1696877

Computed Properties

• Exact Mass: 114.14100
• Monoisotopic Mass: 114.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 36
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless transparent liquid [1]
• Density: 0.694 g/mL at 25 °C(lit.)
• Melting Point: -91 °C
• Boiling Point: 109°C
• Flash Point: Degrees Fahrenheit:78.8°F
  Degrees Celsius:26°C
  
• Refractive Index: n20/D 1.392(lit.)
• PSA: 0.00000
• LogP: 3.07860
• Vapor Pressure: 1.1 psi ( 37.7 °C)
• Solubility: Soluble in most organic solvents such as ethanol \ ether [11]

2,5-Dimethylhexane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H304-H315-H336-H410
• Warning Statement： P210-P261-P273-P301 + P310-P331-P501
• Hazardous Material transportation number：UN 3295 3/PG 2
• WGK Germany：2
• Hazard Category Code： 11-38-50/53-65-67
• Safety Instruction： S9-S16-S29-S33-S60-S61-S62
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：3
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R10; R38; R50/53; R65
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,5-Dimethylhexane

Comprehensive Overview of 2,5-Dimethylhexane (CAS No. 592-13-2)

2,5-Dimethylhexane, with the chemical abstracts service (CAS) number 592-13-2, is a branched-chain hydrocarbon that has gained significant attention in recent years due to its unique properties and potential applications in various fields. This compound is characterized by its molecular formula C₈H₁₈ and a molecular weight of 114.23 g/mol. The structure of 2,5-Dimethylhexane consists of an eight-carbon backbone with methyl groups attached at the second and fifth positions, contributing to its distinct chemical behavior.

In the realm of organic chemistry, 2,5-Dimethylhexane is often used as a model compound for studying the effects of branching on physical and chemical properties. Recent research has focused on its behavior in catalytic reactions, particularly in the context of isomerization and cracking processes. These studies have provided valuable insights into the mechanisms governing the reactivity of branched alkanes, which are crucial for optimizing industrial processes in petrochemicals and fuel production.

The physical properties of 2,5-Dimethylhexane are well-documented. It is a colorless liquid with a boiling point of approximately 146°C and a melting point of -97°C. Its density at room temperature is around 0.71 g/cm³, making it less dense than water. These properties make it suitable for use in a variety of applications where low density and moderate boiling points are advantageous.

In the pharmaceutical industry, 2,5-Dimethylhexane has been explored as a solvent for drug synthesis and formulation. Its low toxicity and favorable solubility characteristics make it an attractive option for researchers looking to develop new drug delivery systems. Recent studies have shown that it can effectively dissolve a wide range of active pharmaceutical ingredients (APIs), enhancing their solubility and bioavailability.

The environmental impact of 2,5-Dimethylhexane is another area of active research. Studies have investigated its biodegradability and potential effects on aquatic ecosystems. Initial findings suggest that it biodegrades relatively quickly under aerobic conditions, reducing its environmental persistence. However, ongoing research is necessary to fully understand its long-term ecological impact.

In the context of materials science, 2,5-Dimethylhexane has been used as a precursor for the synthesis of advanced polymers and composites. Its branched structure provides unique opportunities for tailoring the mechanical and thermal properties of these materials. For instance, researchers have developed novel polymer blends incorporating 2,5-Dimethylhexane-derived monomers that exhibit enhanced toughness and thermal stability.

The safety profile of 2,5-Dimethylhexane is an important consideration for its industrial applications. It is generally considered to have low toxicity when handled properly. However, like many organic solvents, it can pose inhalation risks if not used in well-ventilated areas. Safety data sheets (SDS) recommend using personal protective equipment (PPE) such as gloves and goggles when handling this compound to minimize exposure risks.

In conclusion, 2,5-Dimethylhexane (CAS No. 592-13-2) is a versatile compound with a wide range of applications in organic chemistry, pharmaceuticals, materials science, and environmental studies. Its unique structural features and favorable physical properties make it an important molecule for both academic research and industrial processes. As ongoing research continues to uncover new insights into its behavior and potential uses, the significance of this compound in various scientific disciplines is likely to grow even further.